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Compound of Interest

Compound Name:
Bisindolylmaleimide I

hydrochloride

Cat. No.: B1667440 Get Quote

An in-depth exploration of its mechanism, applications, and experimental protocols in cellular

research.

Bisindolylmaleimide I hydrochloride (also known as GF109203X) is a potent and selective

inhibitor of Protein Kinase C (PKC) isoforms, making it an invaluable tool for researchers and

drug development professionals investigating a myriad of cellular signaling pathways. This

technical guide provides a comprehensive overview of its core applications, mechanism of

action, and detailed experimental protocols.

Core Mechanism of Action
Bisindolylmaleimide I is a cell-permeable and reversible inhibitor that exerts its effects by

competitively binding to the ATP-binding site within the catalytic domain of PKC.[1][2][3] This

action prevents the phosphorylation of downstream PKC substrates, effectively blocking the

signal transduction cascades mediated by this crucial family of serine/threonine kinases.[1] Its

selectivity for PKC isoforms is notably higher than that of the broader kinase inhibitor

staurosporine.[2][4]

The activation of conventional PKC isoforms (cPKC) is a key event in many cellular processes,

initiated by signals that activate Phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-

bisphosphate (PIP2) into two second messengers: inositol 1,4,5-triphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), and both Ca2+
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and DAG are necessary for the activation of conventional PKC isoforms.[1] Bisindolylmaleimide

I acts downstream of these activation events, directly targeting the kinase itself.[1]

Quantitative Data: Inhibitory Profile
Bisindolylmaleimide I hydrochloride exhibits high potency for several PKC isoforms, with a

preference for the conventional (α, β, γ) and novel (δ, ε) isoforms.[5][6] It also displays

inhibitory activity against Glycogen Synthase Kinase-3 (GSK-3).[7][8] The half-maximal

inhibitory concentrations (IC50) are summarized below.

Kinase Target IC50 (nM)

PKCα 20[4][7]

PKCβI 17[4][7]

PKCβII 16[4][7]

PKCγ 20[4][7]

PKCδ 100-200[5]

PKCε 100-200[5]

PKCζ ~6000[5][6]

GSK-3 (in adipocyte lysates) 360[2][8]

GSK-3β (immunoprecipitated) 170[2][8]

Protein Kinase A (PKA) 2000[2]

Signaling Pathway and Inhibition
The following diagram illustrates the canonical PKC signaling pathway and the point of

inhibition by Bisindolylmaleimide I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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